3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride

• Molecular Formula: C10H22ClNS
• Molecular Weight: 223.81 g/mol
• IUPAC Name: 3-(2-methylpropylsulfanylmethyl)piperidine;hydrochloride
• InChI: InChI=1S/C10H21NS.ClH/c1-9(2)7-12-8-10-4-3-5-11-6-10;/h9-11H,3-8H2,1-2H3;1H
• InChI Key: HAICYEKWAALNDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CSCC1CCCNC1.Cl

Description

3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride is a piperidine derivative featuring a sulfanyl-methyl substituent at the 3-position of the piperidine ring, with a 2-methylpropyl (isobutyl) group attached via a sulfur atom. Its molecular formula is C₁₀H₂₁NS·HCl, with a calculated molecular weight of 223.9 g/mol (approximated based on structural analysis). The compound’s unique sulfur-containing substituent distinguishes it from other piperidine derivatives, influencing its physicochemical and biological properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride typically involves the reaction of piperidine with 2-methylpropyl sulfanyl chloride under controlled conditions. The reaction is carried out in the presence of a suitable base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The product is then purified through crystallization or other suitable methods .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include additional steps such as distillation, recrystallization, and chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to remove the sulfanyl group or to modify the piperidine ring.

Substitution: The methyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: De-sulfanyl piperidine derivatives.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfanyl group may play a crucial role in binding to these targets, thereby modulating their activity. The exact pathways and molecular targets involved are still under investigation .

Comparison with Similar Compounds

Comparison with Structurally Similar Piperidine Derivatives

Structural and Molecular Comparisons

The table below highlights key structural and molecular differences between 3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Core Functional Groups
3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine HCl	C₁₀H₂₁NS·HCl	223.9 (calc.)	2-Methylpropylsulfanylmethyl	Piperidine, sulfide, hydrochloride
4-(Diphenylmethoxy)piperidine HCl	C₁₈H₂₁NO·HCl	303.83	Diphenylmethoxy	Piperidine, ether, hydrochloride
Paroxetine Hydrochloride	C₁₉H₂₀FNO₃·HCl	365.83	Benzodioxolyloxy, fluorophenyl	Piperidine, benzodioxole, fluoride
2-[5-(2-Methylpropyl)-1,2,4-oxadiazol-3-yl]piperidine HCl	C₁₁H₂₀N₃O·HCl	Not specified	Oxadiazole, 2-methylpropyl	Piperidine, oxadiazole, hydrochloride

Key Observations :

• Substituent Chemistry: The target compound’s sulfur-based substituent contrasts with oxygen-containing groups (e.g., diphenylmethoxy in 4-(Diphenylmethoxy)piperidine HCl or benzodioxolyloxy in Paroxetine) .
• Pharmacological Relevance : Paroxetine’s fluorophenyl and benzodioxole groups are critical for serotonin reuptake inhibition, whereas the target compound’s alkylsulfanyl group may confer distinct binding properties, possibly relevant to agrochemicals (e.g., fenpropidin, a piperidine-based fungicide) .
• Oxadiazole vs. Sulfide: The oxadiazole ring in 2-[5-(2-Methylpropyl)-oxadiazol-3-yl]piperidine HCl introduces nitrogen-rich aromaticity, differing from the sulfide’s non-aromatic structure, which may affect stability and reactivity .

Regulatory and Environmental Considerations

• Regulatory Status : 4-(Diphenylmethoxy)piperidine HCl is governed by EPA and EFSA guidelines, but specific regulations for the target compound are undefined .
• Environmental Impact : Piperidine derivatives like 4-(Diphenylmethoxy)piperidine HCl lack comprehensive ecotoxicological data, suggesting similar compounds require rigorous environmental testing .

Biological Activity

3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a sulfanyl group and a 2-methylpropyl chain. Its chemical structure can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{Cl}\text{N}\text{S}$$

This structural configuration is significant as it may influence the compound's interaction with biological targets.

Biological Activity Overview

Research indicates that piperidine derivatives exhibit a wide range of biological activities, including:

• Anticancer : Many piperidine derivatives have shown promise in inhibiting cancer cell proliferation.
• Antimicrobial : Some derivatives demonstrate antibacterial and antifungal properties.
• Neuropharmacological Effects : Piperidine compounds are often studied for their effects on the central nervous system.

The biological activity of 3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride can be attributed to several mechanisms:

• Receptor Binding : Piperidine derivatives often act on neurotransmitter receptors, potentially influencing mood and behavior.
• Enzyme Inhibition : Some studies suggest that these compounds can inhibit specific enzymes involved in disease pathways, such as those related to cancer cell survival.
• Gene Expression Modulation : Research indicates that certain piperidine compounds can alter the expression of genes associated with apoptosis and cell cycle regulation.

Table 1: Summary of Biological Activities

Activity Type	Study Reference	Key Findings
Anticancer		Induced apoptosis in leukemia cell lines.
Antimicrobial		Showed significant inhibition against bacterial strains.
Neuropharmacological		Potential effects on stress response pathways.

Detailed Research Findings

• Anticancer Activity : A study evaluated various piperidine derivatives, including 3-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride, for their ability to inhibit cancer cell growth. Results indicated that this compound significantly reduced proliferation in hematological cancer cell lines, promoting apoptosis through upregulation of pro-apoptotic genes such as p53 and Bax .
• Antimicrobial Properties : Another investigation highlighted the antimicrobial effects of piperidine derivatives against multiple bacterial strains. The compound demonstrated effective inhibition, suggesting potential applications in treating infections .
• Neuropharmacological Effects : Research into the neuropharmacological effects revealed that the compound may modulate neurotransmitter systems involved in stress and anxiety responses, indicating its potential utility in psychiatric disorders .